2-isocyano-3-methylpyridine
Overview
Description
2-Isocyano-3-methylpyridine, also known as 2-IMP, is an organic compound used in a variety of applications. It is an isocyanide, a type of organic compound that contains one or more nitrogen atoms with a triple bond to a carbon atom. 2-IMP is a colorless, flammable liquid with a strong odor. It is miscible with water and has a boiling point of 99°C. 2-IMP is used in the synthesis of other organic compounds, as a catalyst in chemical reactions, and for various applications in scientific research.
Mechanism of Action
The mechanism of action of 2-isocyano-3-methylpyridine is not fully understood. It is believed that it reacts with other compounds to form a nitrile, which then undergoes hydrolysis to form an isocyanide. The isocyanide can then react with other compounds to form a variety of products, depending on the reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It is believed that it is a neurotoxin, meaning that it can cause damage to the nervous system. It has also been shown to cause liver damage in animals. In addition, it has been linked to an increased risk of cancer in humans.
Advantages and Limitations for Lab Experiments
2-isocyano-3-methylpyridine has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and handle. It is also relatively stable, and it can be stored for long periods of time without significant degradation. However, this compound is toxic and flammable, so it must be handled with care in the laboratory.
Future Directions
The future of 2-isocyano-3-methylpyridine is promising. Researchers are continuing to explore its potential applications in the synthesis of various organic compounds and in the production of pharmaceuticals and pesticides. In addition, its use as a catalyst in various chemical reactions is being investigated. Furthermore, researchers are exploring its potential as a therapeutic agent for treating a variety of diseases, such as cancer and neurological disorders. Finally, its potential as a neurotoxin is being studied, and its effects on the environment are being evaluated.
Synthesis Methods
2-isocyano-3-methylpyridine can be synthesized from a variety of starting materials. The most common method is the reaction of an alkyl halide with a cyanide ion in an aqueous solution. This reaction produces an alkyl nitrile, which is then hydrolyzed to the isocyanide. The hydrolysis is usually performed in the presence of a base, such as sodium hydroxide. Alternatively, this compound can be synthesized from pyridine and acetonitrile in the presence of a strong acid, such as sulfuric acid.
Scientific Research Applications
2-isocyano-3-methylpyridine is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other organic compounds, such as amides, esters, and lactones. It is also used as a catalyst in a variety of reactions, such as the synthesis of amino acids, amines, and organometallic compounds. This compound is also used in the synthesis of pharmaceuticals, such as antibiotics, and in the production of pesticides.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-isocyano-3-methylpyridine can be achieved through a multistep process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-3-pyridinol", "phosgene", "sodium azide", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "methyl iodide" ], "Reaction": [ "Step 1: Conversion of 2-methyl-3-pyridinol to 2-methyl-3-pyridyl isocyanate", "a. Dissolve 2-methyl-3-pyridinol in acetic anhydride", "b. Add sulfuric acid dropwise while stirring", "c. Heat the mixture to 80°C for 2 hours", "d. Cool the mixture and add sodium bicarbonate to neutralize the acid", "e. Extract the product with dichloromethane", "f. Dry the organic layer with anhydrous sodium sulfate", "g. Concentrate the solution under reduced pressure to obtain 2-methyl-3-pyridyl isocyanate", "Step 2: Conversion of 2-methyl-3-pyridyl isocyanate to 2-isocyano-3-methylpyridine", "a. Dissolve 2-methyl-3-pyridyl isocyanate in dry dichloromethane", "b. Add sodium azide and stir for 30 minutes", "c. Add phosgene dropwise while stirring at 0°C", "d. Stir the mixture for 2 hours at room temperature", "e. Add water and extract the product with dichloromethane", "f. Dry the organic layer with anhydrous sodium sulfate", "g. Concentrate the solution under reduced pressure to obtain 2-isocyano-3-methylpyridine", "Step 3: Methylation of 2-isocyano-3-methylpyridine", "a. Dissolve 2-isocyano-3-methylpyridine in dry dichloromethane", "b. Add methyl iodide and stir for 2 hours at room temperature", "c. Add water and extract the product with dichloromethane", "d. Dry the organic layer with anhydrous sodium sulfate", "e. Concentrate the solution under reduced pressure to obtain the final product, 2-isocyano-3-methylpyridine" ] } | |
CAS RN |
183586-36-9 |
Molecular Formula |
C7H6N2 |
Molecular Weight |
118.1 |
Purity |
95 |
Origin of Product |
United States |
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